Cas no 357960-86-2 (Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-2-phenyl-)

• Product Name: Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-2-phenyl-
• CAS No: 357960-86-2
• MF: C₁₃H₄Cl₄N₂O₇
• MW: 441.992059707642
• CID: 1472506
• PubChem ID: 3016080
• Update Time: 2025-04-20

Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methoxy-2-phenyl-
• LogP
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-methoxy-2-phenylpyrimidine
• Phenol,2,4-dichloro-5-nitro-, carbonate (2:1) (ester) (9CI)
• SCHEMBL11347001
• CVUDBPILLYLOSC-UHFFFAOYSA-N
• EINECS 254-471-4
• UNII-L2E3BJ6JBY
• DB-289477
• 39489-75-3
• DTXSID70192623
• EC 254-471-4
• NS00006970
• Bis-(2,4-dichloro-5-nitrophenyl)carbonate
• Bis(2,4-dichloro-5-nitrophenyl) carbonate
• L2E3BJ6JBY
• 357960-86-2
• W-110924

• Inchi： 1S/C13H4Cl4N2O7/c14-5-1-7(16)11(3-9(5)18(21)22)25-13(20)26-12-4-10(19(23)24)6(15)2-8(12)17/h1-4H
• InChI Key： CVUDBPILLYLOSC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(=O)OC1=C(C=C(C(=C1)[N+](=O)[O-])Cl)Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 280.13258
• Monoisotopic Mass: 439.877261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 52.83